Cas no 62718-34-7 (1-Methylcyclohexanecarbonitrile)

• Product Name: 1-Methylcyclohexanecarbonitrile
• CAS No: 62718-34-7
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 434243
• PubChem ID: 12859572
• Update Time: 2025-05-26

1-Methylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-methyl-
• 1-methylcyclohexane-1-carbonitrile
• KYVFVCXSNCUBTI-UHFFFAOYSA-N
• EN300-106350
• AS-43384
• 62718-34-7
• 1-methylcyclohexanecarbonitrile
• 1-methyl-cyclohexane-1-carbonitrile
• CS-0230953
• SCHEMBL860505
• DTXSID30511674
• Z1255495336
• AKOS014320037
• 1-Methylcyclohexanecarbonitrile

• Inchi： 1S/C8H13N/c1-8(7-9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： KYVFVCXSNCUBTI-UHFFFAOYSA-N
• SMILES： N#CC1(C)CCCCC1

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 1-Methylcyclohexanecarbonitrile

Introduction to 1-Methylcyclohexanecarbonitrile (CAS No. 62718-34-7)

1-Methylcyclohexanecarbonitrile, also known by its CAS registry number CAS No. 62718-34-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of cyclohexane derivatives, has been the subject of extensive research due to its unique chemical properties and potential for industrial utilization.

The molecular structure of 1-Methylcyclohexanecarbonitrile consists of a cyclohexane ring substituted with a methyl group and a nitrile functional group. The presence of the nitrile group (-CN) imparts strong electron-withdrawing characteristics, making this compound highly reactive in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, including high-performance polymers and specialty chemicals.

One of the most notable advancements in the study of CAS No. 62718-34-7 involves its application in catalytic processes. Researchers have demonstrated that this compound can serve as an efficient precursor in the synthesis of enantioselective catalysts, which are critical for asymmetric synthesis in pharmaceuticals and agrochemicals. The ability of 1-Methylcyclohexanecarbonitrile to undergo selective nucleophilic additions has been exploited to develop novel synthetic pathways for complex molecules.

In addition to its role in catalysis, CAS No. 62718-34-7 has gained attention for its potential in polymer chemistry. The nitrile group can be readily converted into other functional groups, such as amides or esters, enabling the creation of tailored polymers with specific mechanical and thermal properties. Recent breakthroughs in polymerization techniques have further expanded the scope of applications for this compound in industries ranging from electronics to automotive manufacturing.

The synthesis of 1-Methylcyclohexanecarbonitrile has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods often involve the use of renewable feedstocks and energy-efficient reaction conditions, aligning with global sustainability goals.

In conclusion, CAS No. 62718-34-7, or 1-Methylcyclohexanecarbonitrile, stands out as a critical compound in modern chemistry due to its diverse applications and adaptability across multiple disciplines. Ongoing research continues to uncover new avenues for its use, solidifying its position as a key player in both academic and industrial settings.